Cas no 51439-23-7 (2-(hydroxymethyl)-3,3-dimethylbutanoic acid)

• Product Name: 2-(hydroxymethyl)-3,3-dimethylbutanoic acid
• CAS No: 51439-23-7
• MF: C₇H₁₄O₃
• MW: 146.184262752533
• CID: 4013981
• PubChem ID: 53446511
• Update Time: 2025-04-22

2-(hydroxymethyl)-3,3-dimethylbutanoic acid Chemical and Physical Properties

Names and Identifiers

• Butanoic acid, 2-(hydroxymethyl)-3,3-dimethyl-
• 2-(hydroxymethyl)-3,3-dimethylbutanoic acid
• EN300-140245
• 2-(hydroxymethyl)-3,3-dimethylbutanoicacid
• AKOS006387314
• Z1205656785
• 51439-23-7
• SCHEMBL667279

• Inchi： 1S/C7H14O3/c1-7(2,3)5(4-8)6(9)10/h5,8H,4H2,1-3H3,(H,9,10)
• InChI Key： NOXMGVWXKGFZHA-UHFFFAOYSA-N
• SMILES： C(O)(=O)C(CO)C(C)(C)C

Computed Properties

• Exact Mass: 146.094294304Da
• Monoisotopic Mass: 146.094294304Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 3
• Complexity: 123
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 57.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Hydroxy fatty acids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acids and conjugates Hydroxy fatty acids